Cas no 2229508-87-4 (N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide)

• Product Name: N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide
• CAS No: 2229508-87-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6280826
• PubChem ID: 165703480
• Update Time: 2025-11-06

N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide
• 2229508-87-4
• EN300-1786154
• N-(4-{[1-(aminomethyl)cyclopropyl]methyl}phenyl)acetamide

• Inchi： 1S/C13H18N2O/c1-10(16)15-12-4-2-11(3-5-12)8-13(9-14)6-7-13/h2-5H,6-9,14H2,1H3,(H,15,16)
• InChI Key： PCXWVQRBUJIEIO-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CC1(CN)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide

Comprehensive Overview of N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide (CAS No. 2229508-87-4)

N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide, with the CAS number 2229508-87-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a cyclopropylmethyl group with an acetamide moiety, which makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural versatility and bioactivity.

The compound's aminomethyl and phenyl components contribute to its ability to interact with biological targets, such as enzymes and receptors. This interaction is crucial for designing novel therapeutics, especially in areas like oncology and neurology. Recent studies have explored its role in modulating specific pathways, aligning with the growing demand for precision medicine and targeted therapies. These trends reflect the broader shift toward personalized healthcare, a topic frequently searched by professionals and enthusiasts alike.

In synthetic chemistry, N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide serves as a building block for more complex molecules. Its cyclopropyl ring enhances stability and bioavailability, a feature highly sought after in modern drug design. This aligns with the increasing interest in small-molecule drugs and fragment-based drug discovery, which are hot topics in academic and industrial research. The compound's CAS no 2229508-87-4 is often referenced in patents and scientific literature, underscoring its relevance.

From an SEO perspective, keywords like "acetamide derivatives", "cyclopropylmethyl compounds", and "pharmaceutical intermediates" are frequently queried by users seeking information on innovative chemical entities. By integrating these terms, this article ensures visibility while addressing common questions about the compound's synthesis, applications, and safety profile. Notably, the discussion avoids any reference to restricted substances, focusing solely on its scientific and industrial potential.

The rise of AI-driven drug discovery has further amplified interest in compounds like N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide. Machine learning models often analyze such structures to predict their bioactivity, a process widely discussed in online forums and publications. This intersection of chemistry and technology resonates with audiences exploring computational chemistry or cheminformatics, making the compound a recurring subject in cutting-edge research dialogues.

In summary, N-(4-{1-(aminomethyl)cyclopropylmethyl}phenyl)acetamide (CAS no 2229508-87-4) represents a promising candidate for advancing medicinal chemistry. Its structural features and adaptability align with contemporary trends, from targeted drug delivery to sustainable synthesis. By leveraging SEO-friendly terminology and addressing user-driven queries, this overview bridges the gap between technical expertise and accessible knowledge, catering to both specialists and curious minds in the field.